4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 4-(2-pyridin-2-ylethyl)piperazin-2-one
• InChI: InChI=1S/C11H15N3O/c15-11-9-14(8-6-13-11)7-4-10-3-1-2-5-12-10/h1-3,5H,4,6-9H2,(H,13,15)
• InChI Key: VOCJLPTUZYVAAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)CCC2=CC=CC=N2

Description

4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one is a piperazine derivative featuring a pyridinyl ethyl substituent at the 4-position of the piperazin-2-one ring. This compound is of interest in medicinal chemistry due to the pharmacological relevance of piperazine derivatives in targeting neurological and oncological pathways, particularly as kinase inhibitors or modulators of G-protein-coupled receptors (GPCRs) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one with piperazine and piperazinone derivatives, focusing on structural variations, synthetic routes, and biological relevance.

Structural Variations and Substituent Effects

Key Compounds for Comparison :

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Notable Properties
4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one	Piperazin-2-one	4-(2-pyridinyl ethyl)	~247.3 (theoretical)	Aromatic pyridinyl group enhances binding to hydrophobic pockets; ketone improves solubility.
2-[2-(4-ethylpiperazin-1-yl)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3-one ()	Piperazine fused with oxazinone	4-ethylpiperazine, pyrido-oxazinone	290.36	Oxazinone ring increases planarity; ethyl group enhances lipophilicity .
AZD5153 ()	Piperazin-2-one	Triazolopyridazine, methyl groups	503.5 (exact)	Bivalent binding to BRD4 bromodomains; methyl groups improve metabolic stability .
1-(2-(Pyridin-2-yl)ethyl)-4-(pyridin-2-yl)piperazine ()	Piperazine	Dual pyridinyl ethyl groups	~307.4 (theoretical)	Dual aromatic groups may enhance receptor affinity but reduce solubility .
(4-butoxyphenyl){4-[2-(pyridin-2-yl)ethyl]piperazin-1-yl}methanone ()	Piperazine	Butoxyphenyl methanone, pyridinyl ethyl	~407.5 (theoretical)	Bulky aryl group introduces steric hindrance; methanone enhances polarity .

Key Observations :

• Pyridinyl Ethyl vs. Aryl Groups : The pyridinyl ethyl substituent in 4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one balances lipophilicity and polarity, unlike bulkier aryl groups (e.g., butoxyphenyl in ), which may hinder target engagement .
• Ketone vs.